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Technical Guide: Physical Properties of Ethyl
Hydrogen Sulfate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl hydrogen sulfate (CAS No. 540-82-9), also known as sulfovinic acid, is a monoester of

sulfuric acid and ethanol. It is a colorless, oily liquid that is highly soluble in water. This

document provides a detailed overview of its key physical properties, specifically its boiling

point and density, along with standardized experimental protocols for their determination.

Understanding these fundamental characteristics is crucial for the safe handling, application,

and development of processes involving this compound in research and pharmaceutical

contexts.

Core Physical Properties
The physical properties of ethyl hydrogen sulfate are critical for its application in chemical

synthesis and other research areas. Below is a summary of the reported values for its boiling

point and density. It is important to note the variability in the cited values, which may be

attributed to different experimental conditions or the compound's tendency to decompose at

elevated temperatures.
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Data Presentation
Physical Property Reported Value(s) Notes

Boiling Point 280 °C[1][2]
Decomposes at this

temperature.[1]

150 °C[3]

Density 1.46 g/cm³ At 25 °C[4]

1.458 g/cm³[1][2]

1.367 g/cm³

1.316 g/mL[5]

1.2000 g/cm³[6]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standardized laboratory methods for measuring the boiling point and

density of liquids like ethyl hydrogen sulfate.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[1]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.[3][7] In this method, a sample is heated, and the

temperature at which a continuous stream of bubbles emerges from a capillary tube and then

ceases upon cooling is recorded as the boiling point.[1][3]

Methodology:

Sample Preparation: A small amount of ethyl hydrogen sulfate is placed in a fusion tube. A

capillary tube, sealed at one end, is inverted and placed within the fusion tube containing the

sample.[1][3]
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Apparatus Setup: The fusion tube assembly is attached to a thermometer. This entire setup

is then immersed in a Thiele tube containing a high-boiling point oil, such as mineral oil.[1][2]

Heating: The side arm of the Thiele tube is gently and uniformly heated.[1] This design

promotes the circulation of the oil, ensuring even heat distribution.[1]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by a steady stream of vapor bubbles from the sample as it reaches its boiling point.

[1]

Measurement: Once a continuous stream of bubbles is observed, the heat source is

removed. The temperature at which the bubbling stops and the liquid is drawn back into the

capillary tube is recorded as the boiling point.[1][3]

Density Determination: Pycnometer Method
A pycnometer, or specific gravity bottle, is a piece of glassware used to accurately determine

the density of a liquid.[8]

Principle: This method relies on measuring the mass of a known and precise volume of the

liquid.[8][9] The density is then calculated by dividing the mass of the liquid by the volume of

the pycnometer.[9]

Methodology:

Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass (m₀) is

accurately weighed. It is then filled with a reference liquid of known density (e.g., distilled

water) at a specific temperature, and the total mass (m₁) is recorded. The volume of the

pycnometer (V) can then be calculated.

Sample Measurement: The pycnometer is emptied, dried, and then filled with ethyl
hydrogen sulfate.

Weighing: The mass of the pycnometer filled with ethyl hydrogen sulfate (m₂) is measured.

Calculation: The mass of the ethyl hydrogen sulfate is determined by subtracting the empty

mass of the pycnometer (m₂ - m₀). The density is then calculated using the formula: Density
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= (m₂ - m₀) / V.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid compound such as ethyl hydrogen sulfate.

Figure 1. Generalized Experimental Workflow for Physical Property Determination
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Caption: Generalized Experimental Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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